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Compound of Interest

Compound Name: THP-PEG6-C2-Boc

Cat. No.: B11935206

For Immediate Release

A Comprehensive Overview of a Key PROTAC Linker for Researchers, Scientists, and Drug
Development Professionals

This technical guide provides an in-depth analysis of THP-PEG6-C2-Boc, a bifunctional linker
playing a crucial role in the development of Proteolysis Targeting Chimeras (PROTACS). As a
key component in the rapidly advancing field of targeted protein degradation, a thorough
understanding of this molecule's properties and applications is paramount for researchers in
oncology and beyond. This document outlines its chemical identity, core applications, and the
fundamental mechanism by which it operates, supported by quantitative data and a visual
representation of the PROTAC pathway.

Core Compound Specifications

THP-PEG6-C2-Boc is a polyethylene glycol (PEG)-based linker designed for the synthesis of
PROTACSs.[1][2][3] Its structure is characterized by a tetrahydropyran (THP) protecting group, a
six-unit PEG chain, a two-carbon (C2) spacer, and a tert-Butyloxycarbonyl (Boc) protecting
group. This specific combination of functional groups provides the necessary stability, solubility,
and reactivity for its application in multi-step organic synthesis.
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Property Value Source(s)
Molecular Formula C24H46010 [2][3]
Molecular Weight 494.62 g/mol
Solubility 10 mM in DMSO
O=C(0OC(C)
SMILES (C)c)ccoccecocecoccocco
ccoccociceccol
Primary Application Synthesis of PROTACs

Cancer, Programmed Cell
Death

Field of Research

The Role of THP-PEG6-C2-Boc in PROTAC-Mediated
Protein Degradation

PROTACSs are heterobifunctional molecules that facilitate the degradation of specific target
proteins by hijacking the cell's natural ubiquitin-proteasome system. These molecules consist
of three key components: a ligand that binds to the target protein of interest (POI), a ligand that
recruits an E3 ubiquitin ligase, and a linker that connects these two ligands.

THP-PEG6-C2-Boc serves as a versatile building block for the linker component. The PEG
chain enhances the solubility and cell permeability of the resulting PROTAC molecule, while its
length and flexibility are critical for the effective formation of a ternary complex between the
target protein and the E3 ligase. The THP and Boc protecting groups allow for controlled,
sequential reactions during the synthesis of the final PROTAC, ensuring precise construction of
the complex molecule.

The general mechanism of action for a PROTAC is a catalytic process that can be visualized as
follows:
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Step 1: Selective Deprotection

Removal of Boc or THP Group
(e.g., Acidic Conditions)

Step 2: First Coupling Reaction

Conjugation to POI Ligand
or E3 Ligase Ligand

Step 3: Second Deprotection
Removal of Remaining
Protecting Group
Step 4: Second Coupling Reaction
Conjugation to the
Second Ligand

Step 5: Purification

e.g., HPLC

Final PROTAC Molecule

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b11935206?utm_src=pdf-body-img
https://www.benchchem.com/product/b11935206?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11935206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. gentaur.com [gentaur.com]

2. medchemexpress.com [medchemexpress.com]

3. immunomart.com [immunomart.com]

« To cite this document: BenchChem. [Unveiling THP-PEG6-C2-Boc: A Technical Guide for
Advanced Drug Development]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11935206#what-is-thp-peg6-c2-boc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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